Cas no 118264-59-8 (Tert-butyl 3-(tert-butylamino)propanoate)

• Product Name: Tert-butyl 3-(tert-butylamino)propanoate
• CAS No: 118264-59-8
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD11848816
• CID: 4683771
• PubChem ID: 13976268
• Update Time: 2025-10-30

Tert-butyl 3-(tert-butylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(tert-butylamino)propanoate
• CLWNYQKQEKJXDD-UHFFFAOYSA-N
• t-butyl 3-N-t-butylaminopropionate
• Tert-butyl 3-(tert-butylamino)propanoate

• MDL： MFCD11848816
• Inchi： 1S/C11H23NO2/c1-10(2,3)12-8-7-9(13)14-11(4,5)6/h12H,7-8H2,1-6H3
• InChI Key： CLWNYQKQEKJXDD-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-(tert-butylamino)propanoate

Research Briefing on Tert-butyl 3-(tert-butylamino)propanoate (CAS: 118264-59-8) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-(tert-butylamino)propanoate (CAS: 118264-59-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This ester derivative, characterized by its tert-butyl protecting groups, serves as a versatile intermediate in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and bioactive probes. Recent studies have explored its utility in peptide modification, prodrug development, and as a building block for novel therapeutic agents. The compound's unique steric and electronic properties make it particularly valuable in controlled-release formulations and targeted drug delivery systems.

In the context of recent advancements, researchers have investigated the role of Tert-butyl 3-(tert-butylamino)propanoate in the synthesis of protease inhibitors and kinase modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the development of next-generation antiviral agents. The study highlighted the compound's ability to enhance the metabolic stability of peptide-based inhibitors, thereby improving their pharmacokinetic profiles. Additionally, its incorporation into prodrug designs has shown promise in overcoming solubility challenges associated with poorly water-soluble APIs.

Another notable application of Tert-butyl 3-(tert-butylamino)propanoate lies in its use as a protecting group strategy in solid-phase peptide synthesis (SPPS). Recent work published in Organic Letters (2024) detailed its effectiveness in minimizing side reactions during the coupling of sterically hindered amino acids. The tert-butyl moiety provides robust protection against nucleophilic attack, while the ester linkage allows for mild deprotection conditions, preserving the integrity of sensitive functional groups. This advancement has significant implications for the synthesis of complex peptides with therapeutic potential, such as those targeting protein-protein interactions.

From a mechanistic perspective, computational studies have shed light on the conformational preferences of Tert-butyl 3-(tert-butylamino)propanoate and its influence on molecular recognition processes. Density functional theory (DFT) calculations published in the Journal of Physical Chemistry A (2023) revealed that the compound adopts a folded conformation in solution, which may contribute to its selective interactions with biological targets. These insights are informing the design of more effective drug candidates by leveraging the compound's structural features to optimize binding affinity and selectivity.

In the realm of chemical biology, Tert-butyl 3-(tert-butylamino)propanoate has emerged as a valuable tool for protein labeling and bioconjugation. A recent Nature Chemical Biology publication (2024) described its use in the development of cleavable linkers for antibody-drug conjugates (ADCs). The compound's stability under physiological conditions, combined with its susceptibility to specific enzymatic cleavage, makes it an attractive candidate for constructing precision therapeutics with controlled payload release mechanisms. This application represents a significant step forward in targeted cancer therapy and other precision medicine approaches.

Looking forward, the versatility of Tert-butyl 3-(tert-butylamino)propanoate continues to inspire innovative research directions. Current investigations are exploring its potential in the synthesis of novel biomaterials for drug delivery, as well as its application in the development of activity-based probes for studying enzyme function. As the pharmaceutical industry increasingly focuses on complex molecules and targeted therapies, this compound is poised to play an even more prominent role in drug discovery and development pipelines. Future research will likely uncover additional applications that leverage its unique chemical properties to address unmet medical needs.